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Compound of Interest

Compound Name: TVB-3166

Cat. No.: B10799404 Get Quote

Technical Support Center: TVB-3166
Welcome to the technical support center for TVB-3166. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

handling and use of TVB-3166, with a specific focus on addressing solubility challenges in

aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is TVB-3166 and what is its mechanism of action?

A1: TVB-3166 is an orally-available, potent, and selective inhibitor of Fatty Acid Synthase

(FASN).[1][2][3] FASN is a key enzyme in the de novo synthesis of palmitate, a saturated fatty

acid. By inhibiting FASN, TVB-3166 disrupts lipid biosynthesis, which can lead to the inhibition

of tumor cell growth and induction of apoptosis.[1][4][5] Its mechanism of action involves the

disruption of lipid raft architecture and the inhibition of critical signaling pathways such as PI3K-

AKT-mTOR and β-catenin.[1][5]

Q2: What are the general solubility properties of TVB-3166?

A2: TVB-3166 is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) but is insoluble in

water and ethanol.[3] It is crucial to prepare a concentrated stock solution in a suitable organic

solvent before diluting it into aqueous buffers for experiments.

Q3: What is the recommended solvent for preparing a stock solution of TVB-3166?
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A3: The recommended solvent for preparing a stock solution of TVB-3166 is high-purity,

anhydrous DMSO.[2][3] It is advisable to use a fresh, unopened bottle of DMSO to avoid

moisture, which can impact the solubility and stability of the compound.[3]

Q4: How should I store the TVB-3166 stock solution?

A4: TVB-3166 stock solutions in DMSO should be stored at -20°C or -80°C.[2] To avoid

repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller,

single-use volumes. When stored at -80°C, the stock solution is stable for up to two years, and

at -20°C, it is stable for up to one year.[2]

Q5: Why does my TVB-3166 precipitate when I dilute it in my aqueous buffer for an

experiment?

A5: Precipitation upon dilution in aqueous buffers is a common issue for hydrophobic

compounds like TVB-3166. This occurs because the compound is poorly soluble in water.

When the DMSO stock is added to the aqueous buffer, the solvent environment changes

drastically, causing the compound to fall out of solution. The final concentration of TVB-3166 in

the aqueous buffer may have exceeded its solubility limit under those conditions.

Troubleshooting Guide: TVB-3166 Precipitation in
Aqueous Buffers
This guide provides a step-by-step approach to troubleshoot and prevent the precipitation of

TVB-3166 when preparing working solutions in aqueous buffers.

Problem: A precipitate is observed immediately or shortly after diluting the TVB-3166 DMSO

stock solution into an aqueous buffer (e.g., PBS, cell culture medium).

Troubleshooting Workflow:
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Precipitation Observed

Verify Final DMSO Concentration
Is it > 0.5%?

Reduce final DMSO concentration.
Prepare a more diluted intermediate
 in DMSO before adding to buffer.

Yes

Implement Step-wise Dilution
Did you add the stock directly to the final volume?

No

Solution is clear.
Proceed with experiment.

Perform serial dilutions in buffer.
Add a small volume of stock to a portion of the buffer,

 mix well, and then add more buffer.

Yes

Assess Buffer Composition
Does the buffer have high salt or protein content?

No

Consider Buffer Modification
Test with lower salt concentration or add a carrier protein like BSA.

Yes

Explore Alternative Solubilization Methods

No

Use Co-solvents (e.g., PEG300, Tween 80) Use Cyclodextrins (e.g., HP-β-CD)

Precipitation persists.
Contact Technical Support.

Click to download full resolution via product page

Caption: Troubleshooting workflow for TVB-3166 precipitation.
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Data Presentation: TVB-3166 Solubility
The following table summarizes the reported solubility of TVB-3166 in various solvents.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 62.5[2] 162.56[2]

May require ultrasonic

treatment to fully

dissolve.[2]

DMSO 77[3] 200.27[3]

Use of fresh,

anhydrous DMSO is

recommended as

moisture can reduce

solubility.[3]

DMSO 5[6] 13.0 -

Water Insoluble[3] - -

Ethanol Insoluble[3] - -

Experimental Protocols
Protocol 1: Preparation of TVB-3166 Stock Solution in DMSO

Materials:

TVB-3166 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Allow the TVB-3166 vial to equilibrate to room temperature before opening.
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2. Weigh the desired amount of TVB-3166 powder in a sterile tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 20 mM).

4. Vortex the solution thoroughly to ensure the compound is fully dissolved. If necessary, use

an ultrasonic bath for a short period.

5. Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solution for In Vitro Assays (Step-wise Dilution)

This protocol is designed to minimize precipitation when diluting the DMSO stock into an

aqueous buffer or cell culture medium.

Step 1: Prepare Intermediate Dilution in DMSO Step 2: Prepare Final Working Solution in Aqueous Buffer

High Concentration
DMSO Stock (e.g., 20 mM)

Intermediate Dilution
in DMSO (e.g., 2 mM)

Dilute 1:10
with DMSO Final Working Solution

(e.g., 20 µM, with 0.1% DMSO)

Dilute 1:100
into buffer

Aqueous Buffer
(e.g., Cell Culture Medium)

Click to download full resolution via product page

Caption: Workflow for preparing a working solution of TVB-3166.

Prepare an intermediate dilution: Dilute your high-concentration DMSO stock solution (e.g.,

20 mM) to a lower concentration (e.g., 2 mM) using fresh DMSO.

Add to aqueous buffer: Slowly add the intermediate DMSO dilution to your pre-warmed

aqueous buffer or cell culture medium while gently vortexing or swirling. Ensure the final

DMSO concentration is as low as possible, ideally below 0.5%, and does not exceed a level

that is toxic to your cells.
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Control: Always include a vehicle control in your experiments containing the same final

concentration of DMSO as your drug-treated samples.

Protocol 3: Formulation with Co-solvents for Improved Solubility

For applications requiring higher concentrations in aqueous solutions, a co-solvent system can

be employed. The following is a formulation adapted for research use.

Materials:

TVB-3166 DMSO stock solution (e.g., 77 mg/mL)[3]

PEG300

Tween 80

Sterile water or saline

Procedure (to prepare 1 mL of working solution):

1. To 400 µL of PEG300, add 50 µL of the 77 mg/mL TVB-3166 DMSO stock solution. Mix

until the solution is clear.[3]

2. Add 50 µL of Tween 80 to the mixture and mix thoroughly until clear.[3]

3. Add 500 µL of sterile water or saline to bring the final volume to 1 mL. Mix well.[3]

4. This solution should be prepared fresh before each use.[3]

TVB-3166 Signaling Pathway
TVB-3166 inhibits FASN, which has downstream effects on several key oncogenic signaling

pathways.
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Caption: Signaling pathways affected by TVB-3166.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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